Cas no 850911-46-5 (N-(2E)-3-ethyl-2H,3H-naphtho2,1-d1,3thiazol-2-ylidene-4-(pyrrolidine-1-sulfonyl)benzamide)

• Product Name: N-(2E)-3-ethyl-2H,3H-naphtho2,1-d1,3thiazol-2-ylidene-4-(pyrrolidine-1-sulfonyl)benzamide
• CAS No: 850911-46-5
• MF: C₂₄H₂₃N₃O₃S₂
• MW: 465.587723016739
• CID: 6207500
• PubChem ID: 2152914
• Update Time: 2025-07-01

N-(2E)-3-ethyl-2H,3H-naphtho2,1-d1,3thiazol-2-ylidene-4-(pyrrolidine-1-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(2E)-3-ethyl-2H,3H-naphtho2,1-d1,3thiazol-2-ylidene-4-(pyrrolidine-1-sulfonyl)benzamide
• N-[(2E)-3-ethyl-2H,3H-naphtho[2,1-d][1,3]thiazol-2-ylidene]-4-(pyrrolidine-1-sulfonyl)benzamide
• N-(3-ethylbenzo[g][1,3]benzothiazol-2-ylidene)-4-pyrrolidin-1-ylsulfonylbenzamide
• (E)-N-(3-ethylnaphtho[2,1-d]thiazol-2(3H)-ylidene)-4-(pyrrolidin-1-ylsulfonyl)benzamide
• AKOS024584536
• HMS1493H22
• 850911-46-5
• BRD-K61334592-001-01-6
• F0566-0589
• IDI1_025126
• EU-0087262
• ChemDiv3_007216

• Inchi： 1S/C24H23N3O3S2/c1-2-27-21-14-11-17-7-3-4-8-20(17)22(21)31-24(27)25-23(28)18-9-12-19(13-10-18)32(29,30)26-15-5-6-16-26/h3-4,7-14H,2,5-6,15-16H2,1H3/b25-24-
• InChI Key： JGNBBQMXZUEVOK-IZHYLOQSSA-N
• SMILES： S(C1C=CC(C(/N=C2/N(CC)C3C=CC4C=CC=CC=4C=3S/2)=O)=CC=1)(N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 465.11808395g/mol
• Monoisotopic Mass: 465.11808395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 826
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthothiazoles Naphthothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthothiazoles

Additional information on N-(2E)-3-ethyl-2H,3H-naphtho2,1-d1,3thiazol-2-ylidene-4-(pyrrolidine-1-sulfonyl)benzamide

N-(2E)-3-Ethyl-2H,3H-Naphtho[2,1-d][1,3]Thiazol-2-Ylidene-4-(Pyrrolidine-1-Sulfonyl)Benzamide: A Comprehensive Overview

The compound N-(2E)-3-Ethyl-2H,3H-Naphtho[2,1-d][1,3]Thiazol-2-Ylidene-4-(Pyrrolidine-1-Sulfonyl)Benzamide (CAS No. 850911-46-5) is a highly specialized organic molecule with a complex structure that combines elements of naphthothiazole and benzamide functionalities. This compound has garnered significant attention in the scientific community due to its unique chemical properties and potential applications in various fields. Recent studies have highlighted its role in drug development, particularly in the design of bioactive molecules with enhanced pharmacokinetic profiles.

At its core, the molecule features a naphthothiazole ring system, which is known for its aromatic stability and electronic properties. The naphthothiazole moiety is further substituted with an ethyl group at the 3-position and a benzamide group at the 4-position. The benzamide group itself is connected to a pyrrolidine sulfonyl moiety, which introduces additional functional complexity. This combination of structural elements makes the compound highly versatile and amenable to further chemical modifications.

Recent research has focused on the synthesis and characterization of this compound. Scientists have employed advanced synthetic techniques, including microwave-assisted synthesis and catalytic cross-coupling reactions, to optimize its production. These methods have not only improved yield but also enhanced the purity of the final product. The compound's stability under various conditions has been extensively studied, with findings indicating that it maintains structural integrity under physiological conditions, making it a promising candidate for biomedical applications.

The benzamide functionality within the molecule plays a critical role in its reactivity and bioavailability. Benzamides are known for their ability to form hydrogen bonds, which can significantly influence drug absorption and distribution. In this compound, the benzamide group is strategically positioned to facilitate interactions with biological targets while maintaining solubility in aqueous environments. This balance between hydrophilicity and lipophilicity is crucial for designing drugs with optimal pharmacokinetic properties.

Another notable feature of this compound is the presence of a pyrrolidine sulfonyl group. Pyrrolidine derivatives are widely used in medicinal chemistry due to their ability to modulate drug metabolism and enhance bioavailability. The sulfonyl group introduces electron-withdrawing effects, which can stabilize certain conformations of the molecule and enhance its binding affinity to target proteins. Recent studies have demonstrated that this modification can significantly improve the potency of bioactive molecules in vitro.

From an applications perspective, this compound has shown potential in several areas. In drug discovery, it serves as a valuable scaffold for designing inhibitors of various enzymes and receptors. For instance, researchers have explored its ability to inhibit kinases involved in cancer progression. Additionally, its unique electronic properties make it a candidate for use in optoelectronic materials, where chromophores like naphthothiazole are highly sought after for their light-harvesting capabilities.

Looking ahead, ongoing research aims to further elucidate the mechanistic insights behind this compound's bioactivity. Advanced computational methods, such as molecular docking and dynamics simulations, are being employed to predict its binding modes with target proteins. These studies are expected to provide valuable information for rational drug design and optimization.

In conclusion, N-(2E)-3-Ethyl-2H,3H-Naphtho[2,1-d][1,3]Thiazol-2-Ylidene-4-(Pyrrolidine-1-Sulfonyl)Benzamide (CAS No. 850911-46-5) represents a cutting-edge molecule with multifaceted applications across chemistry and biology. Its intricate structure and functional groups make it a compelling subject for both fundamental research and applied development efforts.